Cas no 188174-64-3 (Coenzyme A,S-hexadecanoate, lithium salt (9CI))
188174-64-3 structure
Product Name:Coenzyme A,S-hexadecanoate, lithium salt (9CI)
CAS No:188174-64-3
MF:C37H65LiN7O17P3S
MW:1011.87599158287
MDL:MFCD01863103
CID:115222
PubChem ID:24899057
Update Time:2025-04-18
Coenzyme A,S-hexadecanoate, lithium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Coenzyme A,S-hexadecanoate, lithium salt (9CI)
- Palmitoyl coenzyme A lithium salt
- adenosine, 5'-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxohexadecyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-, 3'-(dihydrogen phosphate), dilithium salt
- n-Hexadecanoyl Coenzyme A
- Hexadecanoyl coenzyme A
- Hexadecanoyl coenzyme A
- palmitoyl coenzyme A (C16:0) lithium
- HEXADECANOYL COENZYME A LITHIUM SALT
- N-HEXADECANOYL COENZYME A LITHIUM SALT
- PALMITOYL COENZYME A C16:0 LITHIUM SALT
- n-Hexadecanoyl CoenzymeA, Hexadecanoyl coenzyme A
- coenzyme A palmitoyl derivative (C16:0), lithium salt
- Palmitoyl coenzyme A lithium salt,n-Hexadecanoyl CoenzymeA, Hexadecanoyl coenzymeA
- Palmitoyl coenzyme A lithium salt, >=90%
- 188174-64-3
- Lithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexadecanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] hydrogen phosphate
- G77034
- Palmitoyl coenzyme A (lithium)
- Lithium (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(((hydroxy((hydroxy((R)-3-hydroxy-2,2-dimethyl-4-oxo-4-((3-oxo-3-((2-(palmitoylthio)ethyl)amino)propyl)amino)butoxy)phosphoryl)oxy)phosphoryl)oxy)methyl)tetrahydrofuran-3-yl hydrogen phosphate
- LITHIUM(1+) (2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-2-[({[(3R)-3-[(2-{[2-(HEXADECANOYLSULFANYL)ETHYL]CARBAMOYL}ETHYL)CARBAMOYL]-3-HYDROXY-2,2-DIMETHYLPROPOXY(HYDROXY)PHOSPHORYL]OXY(HYDROXY)PHOSPHORYL}OXY)METHYL]-4-HYDROXYOXOLAN-3-YL HYDROGEN PHOSPHATE
-
- MDL: MFCD01863103
- Inchi: 1S/C37H66N7O17P3S.Li/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44;/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52);/q;+1/p-1/t26-,30-,31-,32+,36-;/m1./s1
- InChI Key: BSAYABVAJQBKKB-NNGKVBCISA-M
- SMILES: S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)[O-])O)=O)=O)C(CCCCCCCCCCCCCCC)=O.[Li+]
Computed Properties
- Exact Mass: 1011.35305423g/mol
- Monoisotopic Mass: 1011.35305423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 66
- Rotatable Bond Count: 34
- Complexity: 1640
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 392Ų
Coenzyme A,S-hexadecanoate, lithium salt (9CI) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 22-24/25
- Storage Condition:−20°C
Coenzyme A,S-hexadecanoate, lithium salt (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P920992-5mg |
Palmitoyl coenzyme A lithium salt |
188174-64-3 | ≥90% | 5mg |
¥4,977.00 | 2022-09-01 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9716-5MG |
Coenzyme A,S-hexadecanoate, lithium salt (9CI) |
188174-64-3 | 5mg |
¥2527.96 | 2023-09-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9716-10MG |
Coenzyme A,S-hexadecanoate, lithium salt (9CI) |
188174-64-3 | 10mg |
¥4376.95 | 2023-09-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9716-25MG |
Coenzyme A,S-hexadecanoate, lithium salt (9CI) |
188174-64-3 | 25mg |
¥8736.72 | 2023-09-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9716-100MG |
Coenzyme A,S-hexadecanoate, lithium salt (9CI) |
188174-64-3 | 100mg |
¥23368.4 | 2023-09-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215668-5 mg |
Palmitoyl coenzyme A lithium salt, |
188174-64-3 | ≥90% | 5mg |
¥1,579.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215668A-10 mg |
Palmitoyl coenzyme A lithium salt, |
188174-64-3 | ≥90% | 10mg |
¥2,632.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215668B-25 mg |
Palmitoyl coenzyme A lithium salt, |
188174-64-3 | ≥90% | 25mg |
¥5,265.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215668C-100 mg |
Palmitoyl coenzyme A lithium salt, |
188174-64-3 | ≥90% | 100MG |
¥19,103.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215668-5mg |
Palmitoyl coenzyme A lithium salt, |
188174-64-3 | ≥90% | 5mg |
¥1579.00 | 2023-09-05 |
Coenzyme A,S-hexadecanoate, lithium salt (9CI) Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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